Cas no 943320-47-6 (3-ethynylimidazo[1,2-a]pyrazine)

• Product Name: 3-ethynylimidazo[1,2-a]pyrazine
• CAS No: 943320-47-6
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD17016048
• CID: 1122414
• PubChem ID: 72207272
• Update Time: 2025-06-25

3-ethynylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-Imidazo[1,2-a]pyrazine
• 3-ethynylimidazo[1,2-a]pyrazine
• LLYBBCIBNZDXHV-UHFFFAOYSA-N
• PB11593
• FCH1143714
• AX8264265
• 3-Ethynylimidazo[1,2-a]pyrazine (ACI)
• 943320-47-6
• DA-23618
• AKOS025403979
• CS-0053865
• P12067
• CS-15841
• SCHEMBL589458

• MDL： MFCD17016048
• Inchi： 1S/C8H5N3/c1-2-7-5-10-8-6-9-3-4-11(7)8/h1,3-6H
• InChI Key： LLYBBCIBNZDXHV-UHFFFAOYSA-N
• SMILES： C#CC1N2C(C=NC=C2)=NC=1

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 3-ethynylimidazo[1,2-a]pyrazine

Comprehensive Overview of 3-Ethynylimidazo[1,2-a]pyrazine (CAS No. 943320-47-6): Properties, Applications, and Research Insights

The compound 3-ethynylimidazo[1,2-a]pyrazine (CAS No. 943320-47-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including an imidazo[1,2-a]pyrazine core and an ethynyl functional group, make it a versatile building block for drug discovery and advanced material design. Researchers are increasingly exploring its potential in kinase inhibitor development, fluorescence probes, and click chemistry applications, aligning with current trends in targeted cancer therapies and bioorthogonal labeling.

One of the most searched questions about 943320-47-6 revolves around its synthetic routes and purity optimization. The compound is typically synthesized via palladium-catalyzed cross-coupling reactions, a method frequently discussed in organic chemistry forums. Recent publications highlight improved yields using Sonogashira coupling under mild conditions, addressing the demand for green chemistry approaches. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, as impurities may affect its performance in high-throughput screening assays.

In drug discovery, the imidazo[1,2-a]pyrazine scaffold is recognized for its kinase-binding affinity, particularly in BTK inhibitors and JAK-STAT pathway modulators—topics trending in autoimmune disease research. The ethynyl moiety enables further derivatization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely adopted for proteolysis-targeting chimera (PROTAC) development. This aligns with Google Scholar’s rising search terms like "degrader technology" and "small molecule conjugates."

Material scientists value CAS 943320-47-6 for constructing π-conjugated systems in organic electronics. Its rigid planar structure contributes to charge transport properties, making it relevant for OLED materials and molecular sensors—a hotspot in renewable energy discussions. Patent analyses reveal growing interest in its incorporation into metal-organic frameworks (MOFs) for gas storage applications, reflecting industry priorities in carbon capture technologies.

Stability studies indicate that 3-ethynylimidazo[1,2-a]pyrazine requires storage under inert atmosphere due to potential polymerization of the ethynyl group—a key consideration for laboratories searching "compound handling best practices." Suppliers often provide technical bulletins emphasizing cold chain logistics (-20°C storage) and argon-purged packaging, addressing FAQs from pharmaceutical procurement specialists.

The compound’s ADMET profile (Absorption, Distribution, Metabolism, Excretion, Toxicity) remains an active research area, with computational models predicting moderate blood-brain barrier permeability—a feature debated in neuropharmacology circles. Recent QSAR studies published in journals like Bioorganic & Medicinal Chemistry Letters correlate its logP values with oral bioavailability, catering to queries about lead optimization strategies.

Emerging applications include its use as a fluorescent tag in super-resolution microscopy, capitalizing on the imidazo[1,2-a]pyrazine core’s two-photon absorption properties. This responds to the microscopy community’s searches for "bioimaging probes with red-shifted emission." Manufacturers now offer isotope-labeled versions (e.g., ¹³C/¹⁵N) to support metabolic tracing studies, reflecting the precision medicine trend.

Regulatory databases classify 943320-47-6 as a non-hazardous research chemical under standard conditions, though material safety data sheets (MSDS) recommend engineering controls during handling. This information meets compliance needs for GLP laboratories and satisfies search queries like "CAS 943320-47-6 safety protocols."